3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H16FN5O2/c1-25-15-3-2-12(10-13(15)18)17(24)22-7-9-23-8-6-21-16(23)14-11-19-4-5-20-14/h2-6,8,10-11H,7,9H2,1H3,(H,22,24)
• InChI Key: KCLOAQJTQCEAKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCN2C=CN=C2C3=NC=CN=C3)F
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol

Description

3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide is a synthetic compound with potential therapeutic applications. It is also known as GSK2606414 and is a selective inhibitor of eukaryotic initiation factor 4E (eIF4E) phosphorylation. This compound has been the subject of several scientific studies due to its potential in cancer treatment and other related fields.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide involves the inhibition of eIF4E phosphorylation. eIF4E is a protein that plays a crucial role in the initiation of protein translation, which is necessary for cell growth and proliferation. By inhibiting eIF4E phosphorylation, this compound can block the translation of specific proteins that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide have been studied extensively. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress tumor growth. It has also been found to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide is its selectivity for eIF4E phosphorylation. This makes it a potent inhibitor of cancer cell growth without affecting normal cells. However, one of the limitations of this compound is its low solubility, which can limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for research on 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide. One potential direction is to investigate its effectiveness in combination with other cancer therapies, such as immunotherapy or targeted therapy. Another direction is to explore its potential in treating other diseases, such as viral infections or autoimmune disorders. Additionally, further studies are needed to optimize its formulation and delivery methods for maximum efficacy.
In conclusion, 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide is a promising compound with potential therapeutic applications in cancer treatment and other related fields. Its selectivity for eIF4E phosphorylation and minimal toxicity in normal cells make it a potent inhibitor of cancer cell growth. Further research is needed to explore its potential in combination with other cancer therapies and in treating other diseases.

Synthesis Methods

The synthesis of 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide involves several steps. The first step involves the reaction of 3-fluoro-4-methoxyaniline with 2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethanol in the presence of a catalyst. The resulting intermediate is then reacted with benzoyl chloride to form the final product.

Scientific Research Applications

The scientific research on 3-fluoro-4-methoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide has mainly focused on its potential as a cancer therapy. It has been found to be effective in inhibiting the growth of several types of cancer cells, including breast, prostate, lung, and pancreatic cancer cells. It has also been found to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.